Cas no 1138164-75-6 (Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane)

• Product name: Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane
• CAS No: 1138164-75-6
• MF: C₁₀H₁₉BClNSi
• MW: 227.614062547684
• CID: 5018737
• PubChem ID: 58120643

Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane Chemical and Physical Properties

Names and Identifiers

• tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane
• 1-(tert-Butyldimethylsilyl)-2-chloro-2-bora-1,2-dihydropyridine
• 1-(tert-Butyldimethylsilyl)-2-chloro-1,2-dihydro-1,2-azaborine
• SCHEMBL6856296
• 1138164-75-6
• Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane

• Inchi： 1S/C10H19BClNSi/c1-10(2,3)14(4,5)13-9-7-6-8-11(13)12/h6-9H,1-5H3
• InChI Key： UPMDYPGOABVVDO-UHFFFAOYSA-N
• SMILES： ClB1C=CC=CN1[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 227.1068340g/mol
• Monoisotopic Mass: 227.1068340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Additional information on Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane

Comprehensive Overview of Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane (CAS No. 1138164-75-6)

Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane (CAS No. 1138164-75-6) is a specialized organosilane compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique azaborinine core and silane functional group, is widely utilized as a building block in the development of advanced pharmaceutical intermediates and functional materials. Its molecular structure combines the stability of a tert-butyl group with the reactivity of a chloroazaborinine moiety, making it a versatile reagent in modern chemistry.

The growing interest in Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane is driven by its applications in catalysis and polymer chemistry. Researchers are particularly intrigued by its potential to facilitate C-H activation and cross-coupling reactions, which are critical for the synthesis of complex organic molecules. Recent studies have highlighted its role in the development of high-performance polymers and electronic materials, aligning with the current trend toward sustainable chemistry and green synthesis.

One of the most frequently asked questions about this compound is its stability under various conditions. Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane exhibits remarkable thermal and chemical stability, making it suitable for use in high-temperature reactions and harsh environments. This property is particularly valuable in industries such as semiconductor manufacturing and nanotechnology, where precise control over molecular interactions is essential.

Another key aspect of Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane is its compatibility with transition metal catalysts. This feature has led to its widespread adoption in asymmetric synthesis, a field that is rapidly evolving due to the demand for chiral compounds in drug development. The compound's ability to act as a ligand or auxiliary in catalytic systems has opened new avenues for the efficient production of optically active molecules.

In the context of material science, Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane is being explored for its potential in surface modification and thin-film deposition. Its silane group enables strong adhesion to various substrates, making it an excellent candidate for coating applications. This aligns with the increasing demand for advanced materials in industries such as aerospace, automotive, and renewable energy.

The synthesis of Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane involves a series of carefully controlled steps to ensure high purity and yield. Modern flow chemistry techniques have been employed to optimize its production, addressing the need for scalable and cost-effective manufacturing processes. This innovation is particularly relevant in the context of industrial chemistry, where efficiency and reproducibility are paramount.

As the scientific community continues to explore the potential of azaborinine-based compounds, Tert-butyl-(2-chloroazaborinin-1-yl)-dimethylsilane stands out as a promising candidate for future breakthroughs. Its unique combination of reactivity, stability, and versatility makes it a valuable tool for researchers and industrial chemists alike. With ongoing advancements in computational chemistry and molecular design, the applications of this compound are expected to expand even further.